Cas no 1218789-44-6 (2-[3-chloro-5-(cyclopropylmethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-[3-Chloro-5-(cyclopropylmethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative widely used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane structure enhances shelf life and handling convenience, while the cyclopropylmethoxy and chloro substituents offer versatility in constructing complex aromatic frameworks. The tetramethyl substitution on the borolane ring improves solubility in organic solvents, facilitating reaction conditions. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise functionalization of aryl systems is required. Its high purity and consistent performance make it a reliable choice for research and industrial applications.
2-[3-chloro-5-(cyclopropylmethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
1218789-44-6 structure
Product Name:2-[3-chloro-5-(cyclopropylmethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1218789-44-6
MF:C16H22BClO3
MW:308.608084201813
MDL:MFCD12546580
CID:827726
PubChem ID:46739673
Update Time:2025-06-07

2-[3-chloro-5-(cyclopropylmethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Chloro-5-(cyclopropylmethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 3-Chloro-5-cyclopropylmethoxyphenylboronic acid, pinacol ester
    • 2-[3-chloro-5-(cyclopropylmethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • E85136
    • 3-Chloro-5-cyclopropylmethoxyphenylboronic acid pinacol ester
    • 3-Chloro-5-cyclopropylmethoxyphenylboronic acid,pinacol ester
    • AKOS016004582
    • CS-0174421
    • DTXSID70675264
    • DB-356981
    • 1,3,2-Dioxaborolane, 2-[3-chloro-5-(cyclopropylmethoxy)phenyl]-4,4,5,5-tetramethyl-
    • BS-21135
    • MFCD12546580
    • 1218789-44-6
    • MDL: MFCD12546580
    • Inchi: 1S/C16H22BClO3/c1-15(2)16(3,4)21-17(20-15)12-7-13(18)9-14(8-12)19-10-11-5-6-11/h7-9,11H,5-6,10H2,1-4H3
    • InChI Key: BRDBIJOPFIVFBR-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)OCC1CC1

Computed Properties

  • Exact Mass: 308.13500
  • Monoisotopic Mass: 308.1350524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69000
  • LogP: 3.42800

2-[3-chloro-5-(cyclopropylmethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-[3-chloro-5-(cyclopropylmethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
228531-1g
2-(3-Chloro-5-(cyclopropylmethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1218789-44-6 95%
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£300.00 2022-02-28
Fluorochem
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2-(3-Chloro-5-(cyclopropylmethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
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Chemenu
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Chemenu
CM136471-250mg
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Chemenu
CM136471-1g
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abcr
AB273752-1 g
3-Chloro-5-cyclopropylmethoxyphenylboronic acid, pinacol ester; 95%
1218789-44-6
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€450.00 2023-04-26
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